10047-33-3

Little gastrin I

In Stock

• CAS RN:
• 10047-33-3

• Formula:
• C₉₇H₁₂₄N₂₀O₃₁S

• InChI:
• InChI=1S/C97H124N20O31S/c1-49(2)39-68(114-95(146)71(43-54-46-100-59-18-11-9-16-57(54)59)116-97(148)73-19-12-37-117(73)76(121)48-102-85(136)60-24-30-74(119)104-60)93(144)110-65(29-35-81(130)131)91(142)109-64(28-34-80(128)129)90(141)108-63(27-33-79(126)127)89(140)107-62(26-32-78(124)125)88(139)106-61(25-31-77(122)123)87(138)103-50(3)84(135)113-69(41-52-20-22-55(118)23-21-52)86(137)101-47-75(120)105-70(42-53-45-99-58-17-10-8-15-56(53)58)94(145)111-66(36-38-149-4)92(143)115-72(44-82(132)133)96(147)112-67(83(98)134)40-51-13-6-5-7-14-51/h5-11,13-18,20-23,45-46,49-50,60-73,99-100,118H,12,19,24-44,47-48H2,1-4H3,(H2,98,134)(H,101,137)(H,102,136)(H,103,138)(H,104,119)(H,105,120)(H,106,139)(H,107,140)(H,108,141)(H,109,142)(H,110,144)(H,111,145)(H,112,147)(H,113,135)(H,114,146)(H,115,143)(H,116,148)(H,122,123)(H,124,125)(H,126,127)(H,128,129)(H,130,131)(H,132,133)/t50-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-/m0/s1

• InChIKey:
• GKDWRERMBNGKCZ-UHFFFAOYSA-N

• Selective CCK2 agonist. Endogenous peptide, produced in the stomach and capable of stimulating gastric acid secretion.
  Gastrin I is an endogenous, gastrointestinal peptide hormone that binds to cholecystokinin (CCK) receptors on human gastric leiomyosarcoma cells (IC50 = 0.9 nM) and in guinea pig gallbladder and pancreatic tissue (IC50s = 1.7 and 2.5 μM, respectively). It increases levels of cytosolic calcium in isolated rabbit stomach parietal cells (EC50 = 11 nM) and stimulates pepsinogen secretion by isolated human peptic cells (ED50 = 30 nM). Gastrin I increases histidine decarboxylase (HDC) activity ex vivo in fundic stomach mucosa homogenate and increases gastric acid secretion in vivo in rats when administered at a dose of 1 nmol/kg/h.
  Apilimod inhibits the kinase PIKfyve which phosphorylates PIP to PI(3,5)P2 with an IC50 = 14 nM. PIKfyve has an important role i...